Cas no 227626-62-2 (tert-butyl N-{1-(cyanomethyl)cyclohexylmethyl}carbamate)

• Product Name: tert-butyl N-{1-(cyanomethyl)cyclohexylmethyl}carbamate
• CAS No: 227626-62-2
• MF: C₁₄H₂₄N₂O₂
• MW: 252.35
• CID: 5071330
• PubChem ID: 53643555
• Update Time: 2024-11-08

tert-butyl N-{1-(cyanomethyl)cyclohexylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(cyanomethyl)cyclohexyl)methyl)carbamate
• tert-butyl N-{1-(cyanomethyl)cyclohexylmethyl}carbamate
• (1-Cyanomethyl-cyclohexylmethyl)-carbamic Acid Tert-butyl Ester
• tert-butyl N-{[1-(cyanomethyl)cyclohexyl]methyl}carbamate
• SCHEMBL5394343
• 227626-62-2
• tert-butyl N-[[1-(cyanomethyl)cyclohexyl]methyl]carbamate
• E82251
• AHSMEIUFEMQLAD-UHFFFAOYSA-N
• CS-0181598
• TERT-BUTYL N-([1-(CYANOMETHYL)CYCLOHEXYL]METHYL)CARBAMATE
• EN300-12466114
• Carbamic acid, [[1-(cyanomethyl)cyclohexyl]methyl]-, 1,1-dimethylethylester

• Inchi： 1S/C14H24N2O2/c1-13(2,3)18-12(17)16-11-14(9-10-15)7-5-4-6-8-14/h4-9,11H2,1-3H3,(H,16,17)
• InChI Key： AHSMEIUFEMQLAD-UHFFFAOYSA-N
• SMILES： C1CCCCC1(CNC(OC(C)(C)C)=O)CC#N

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.1Ų